5-bromo-N-[2-(diethylamino)ethyl]-1-benzothiophene-2-carboxamide

• IUPAC Name: 5-bromo-N-[2-(diethylamino)ethyl]-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C15H19BrN2OS/c1-3-18(4-2)8-7-17-15(19)14-10-11-9-12(16)5-6-13(11)20-14/h5-6,9-10H,3-4,7-8H2,1-2H3,(H,17,19)
• InChI Key: ZYYLLLUVNOGFKZ-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCNC(=O)C1=CC2=C(S1)C=CC(=C2)Br
• Molecular Formula: C15H19BrN2OS
• Molecular Weight: 355.3 g/mol

Description

5-bromo-N-[2-(diethylamino)ethyl]-1-benzothiophene-2-carboxamide (BDEBC) is an organic compound belonging to the class of benzothiophene carboxamides, which are commonly used in scientific research as a model for studying the effects of various drugs on living organisms. BDEBC is a relatively new compound and its synthesis, applications, and biochemical and physiological effects are still being studied. In

Scientific Research Applications

5-bromo-N-[2-(diethylamino)ethyl]-1-benzothiophene-2-carboxamide is used in scientific research to study the effects of various drugs on living organisms. It is used to study the biochemical and physiological effects of drugs, as well as their mechanism of action. It is also used to study the pharmacokinetics of drugs and their interaction with various receptors. 5-bromo-N-[2-(diethylamino)ethyl]-1-benzothiophene-2-carboxamide can also be used to study the effects of drugs on the nervous system, cardiovascular system, and other body systems.

Mechanism of Action

The mechanism of action of 5-bromo-N-[2-(diethylamino)ethyl]-1-benzothiophene-2-carboxamide is not yet fully understood. However, it is believed that 5-bromo-N-[2-(diethylamino)ethyl]-1-benzothiophene-2-carboxamide binds to certain receptors in the body, which leads to the activation of certain pathways and the release of certain neurotransmitters. This leads to the desired biochemical and physiological effects of the drug.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-bromo-N-[2-(diethylamino)ethyl]-1-benzothiophene-2-carboxamide are still being studied. However, it is known that 5-bromo-N-[2-(diethylamino)ethyl]-1-benzothiophene-2-carboxamide has an analgesic effect, which means that it can reduce pain. It is also known to have anti-inflammatory and anti-cancer properties. It is also believed to have neuroprotective and neuroregenerative effects.

Advantages and Limitations for Lab Experiments

The main advantage of using 5-bromo-N-[2-(diethylamino)ethyl]-1-benzothiophene-2-carboxamide in lab experiments is that it is relatively easy to synthesize and is relatively inexpensive. It is also a relatively stable compound, which makes it suitable for long-term storage. However, it is important to note that 5-bromo-N-[2-(diethylamino)ethyl]-1-benzothiophene-2-carboxamide is a relatively new compound and its effects are still being studied, so there may be some unknown risks associated with its use in lab experiments.

Future Directions

There are many potential future directions for research on 5-bromo-N-[2-(diethylamino)ethyl]-1-benzothiophene-2-carboxamide. These include further studies on its mechanism of action, its effects on various body systems, and its potential therapeutic applications. Additionally, researchers could explore the potential interactions of 5-bromo-N-[2-(diethylamino)ethyl]-1-benzothiophene-2-carboxamide with other drugs and study its pharmacokinetics. Furthermore, researchers could look into potential side effects of 5-bromo-N-[2-(diethylamino)ethyl]-1-benzothiophene-2-carboxamide and explore ways to reduce or eliminate them. Finally, researchers could also explore ways to improve the synthesis of 5-bromo-N-[2-(diethylamino)ethyl]-1-benzothiophene-2-carboxamide and make it more efficient and cost-effective.

Synthesis Methods

5-bromo-N-[2-(diethylamino)ethyl]-1-benzothiophene-2-carboxamide is synthesized through a three-step process. The first step involves the reaction of 5-bromothiophene-2-carboxylic acid with 2-diethylaminoethanol in the presence of an acid catalyst such as p-toluenesulfonic acid to form the desired product. The second step involves the reaction of the product with a strong base such as sodium hydroxide to form the desired amide. The final step is the reaction of the amide with bromine to form the desired compound.